Cas no 79-40-3 (Dithiooxamide)

Dithiooxamide (C₂H₄N₂S₂), also known as rubeanic acid, is a sulfur-containing organic compound primarily used as a chelating agent in analytical chemistry. Its key advantage lies in its ability to form stable, colored complexes with various metal ions, particularly copper, nickel, and cobalt, making it valuable for qualitative and quantitative metal detection. The compound exhibits high selectivity and sensitivity in spectrophotometric analyses. Additionally, its solid-state stability and solubility in common organic solvents enhance its utility in laboratory applications. Dithiooxamide is also employed in electrochemical studies and as a reagent in organic synthesis, owing to its robust coordination properties.
Dithiooxamide structure
Dithiooxamide structure
Product Name:Dithiooxamide
CAS No:79-40-3
MF:C2H4N2S2
MW:120.196557044983
MDL:MFCD00004941
CID:34178
PubChem ID:2777982
Update Time:2025-06-08

Dithiooxamide Chemical and Physical Properties

Names and Identifiers

    • dithiooxamide
    • Dithio-oxamide
    • Rubeanicacid
    • Dithiooxalamide
    • Ethanebis(thioamide)
    • Ethanedithioamide
    • dithiooxalyldiamide
    • Dithioxamide
    • hydrorubeanic acid
    • Oxamide,dithio
    • Rubean
    • Rubeane
    • Rubeanic acid
    • Oxamide, dithio-
    • Oxaldiimidic acid, dithio-
    • USAF MK-6
    • Oxalic acid, dithiono-, diamide
    • HE28T8Z08D
    • RVK
    • OAEGRYMCJYIXQT-UHFFFAOYSA-N
    • Dithiooxamide, 98%
    • C2H4N2S2
    • Dithiooxamide, 97%
    • PubChem20269
    • WLN: SUYZYZUS
    • Dithiooxalic acid diamide
    • DSSTox_CID_
    • MFCD00004941
    • dithiooxamid-
    • 1,2-ETHANEDISULFENAMIDE
    • CHEMBL3184806
    • NCGC00248827-01
    • 79-40-3
    • C2-H4-N2-S2
    • NSC-1893
    • Dithiooxamide, p.a., 98.0%
    • NSC1893
    • EN300-16583
    • DTXSID3020546
    • Dithio oxamide
    • USAF B-43
    • UNII-HE28T8Z08D
    • NSC 1893
    • LS-7368
    • USAF EK-4394
    • METHYL6-(1-BOC-PIPERIDIN-4-YLOXY)INDOLE-2-CARBOXYLATE
    • A839674
    • Dithiooxamide, for spectrophotometric det. of Cu, Os, Bi, Co, Cu, Fe, Ni, Os, Pt, Ru, >=98.5%
    • RUBEANIC ACID [MI]
    • NCGC00258321-01
    • Ethanedithioamide-
    • DTXCID10546
    • Tox21_200767
    • FT-0625371
    • EINECS 201-203-9
    • CAS-79-40-3
    • HSDB 5230
    • Z56347000
    • CS-W011204
    • F0001-2077
    • SCHEMBL259606
    • AS-57364
    • SY049427
    • W-203815
    • STL185575
    • AKOS000121555
    • D78448
    • D0957
    • Q5283666
    • SCHEMBL23782617
    • NS00038037
    • Oxamide, dithio- (8CI)
    • D 0957
    • Oxaldiimidic acid, dithio
    • HY-W010488
    • Oxalic acid, dithiono, diamide
    • Oxamide, dithio
    • Dithiooxamide
    • MDL: MFCD00004941
    • Inchi: 1S/C2H4N2S2/c3-1(5)2(4)6/h(H2,3,5)(H2,4,6)
    • InChI Key: OAEGRYMCJYIXQT-UHFFFAOYSA-N
    • SMILES: S=C(C(N)=S)N

Computed Properties

  • Exact Mass: 119.98200
  • Monoisotopic Mass: 119.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 75.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: Red crystal or crystalline powder
  • Density: 1.353 (estimate)
  • Melting Point: ≥300 °C (lit.)
  • Boiling Point: 287.76°C (estimate)
  • Flash Point: 106.2 °C
  • Refractive Index: 1.5300 (estimate)
  • Solubility: ethanol: soluble40mg/10 mL, clear, red
  • Water Partition Coefficient: Soluble in alcohols. Slightly soluble in water. Insoluble in ether
  • Stability/Shelf Life: Stable.
  • PSA: 116.22000
  • LogP: 0.95920
  • Merck: 8279
  • Solubility: It is red when dissolved in alcohol and concentrated sulfuric acid. Slightly soluble in water, insoluble in ether

Dithiooxamide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S36/37
  • RTECS:RP1575000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
  • Safety Term:S36/37
  • Risk Phrases:R22; R36/37/38

Dithiooxamide Customs Data

  • HS CODE:29309070
  • Customs Data:

    China Customs Code:

    29309070

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Dithiooxamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen sulfide Solvents: Methanol
Reference
Dithiooxamide
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Production Method 2

Reaction Conditions
1.1 Reagents: Lawesson's reagent Solvents: Toluene
Reference
The reaction of nitroacetamides with thionation reagents. Synthesis of mono- and dithiooxalic acid diamides
Harris, Philip A.; Jackson, Arthur; Joule, John A., Tetrahedron Letters, 1989, 30(24), 3189-92

Production Method 3

Reaction Conditions
1.1 Reagents: Bismuth trichloride Solvents: 1,2-Dichloroethane ;  4 h, 30 °C
Reference
Molecular structure of the complexes formed between the dithiooxamides with group fifteen metal halides
Singh, Sudha; Singh, Janhavi, Journal Chemtracks, 2011, 13(2), 549-552

Production Method 4

Reaction Conditions
1.1 Reagents: Copper
Reference
Scalable and parallelized biochemical assays in paper devices integrated with a programmable binary valve matrix
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Production Method 5

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, heated
1.2 Reagents: Water
Reference
Synthesis and characterization of cobalt(II), nickel(II), copper(II) and ruthenium(III) dithiooxamide complexes. Their mixed ligand complexes with 8-hydroxyquinoline, acetylacetone, o-phenylenediamine, salicylic acid and thioacetamide
Haggag, Sawsan S.; Ibrahim, Said A.; Al-Ashqar, Sawsan M., Bulletin of the Faculty of Science, 2004, 33(1), 11-20

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